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Compound of Interest

Compound Name: Borrelidin

Cat. No.: B1196079 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Borrelidin, a potent angiogenesis inhibitor.[1] Adherence to

these procedures is critical to mitigate risks and ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Borrelidin is classified as a substance that can cause skin irritation, serious eye irritation, and

respiratory tract irritation.[2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment[2][4]
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Body Part Recommended PPE Specifications

Eyes/Face
Chemical splash goggles and

face shield

Goggles should be worn at all

times. A face shield provides

additional protection against

splashes.[4][5]

Skin Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2][4] Nitrile gloves

are a suitable option.[6]

Body
Protective clothing/Laboratory

coat

Wear appropriate protective

clothing to prevent skin

exposure.[2][4][6]

Respiratory
NIOSH/MSHA approved

respirator

To be used if engineering

controls are insufficient,

exposure limits are exceeded,

or if irritation or other

symptoms are experienced. A

type N95 (US) respirator is a

recommended option.[1][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Borrelidin is crucial to minimize exposure and

contamination.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Keep the container tightly closed when not in use.[2][4]
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2. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][4]

Avoid all personal contact, including inhalation.[2]

Wear all recommended PPE as detailed in the table above.

When handling, do not eat, drink, or smoke.[2]

3. Storage:

Store Borrelidin at -20°C in a cool, dry, and well-ventilated place.[1][4][7]

Keep the container tightly closed and in a properly labeled container.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident Emergency Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

immediately.[2]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Use personal protective equipment as required.

[4] For a dry spill, cover with a plastic sheet or

tarp to minimize spreading and keep the powder

dry.[4] Take up mechanically, placing in

appropriate containers for disposal.[4] Avoid

creating dust.[4] Clean the contaminated

surface thoroughly.[4]

Disposal Plan
Proper disposal of Borrelidin and contaminated materials is essential to prevent environmental

contamination and potential harm.

Waste Characterization: Borrelidin waste is considered chemical waste.

Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Disposal must be made according to official regulations.[3] Consult your

institution's environmental health and safety (EHS) office for specific guidance. Do not allow
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the product to reach the sewage system.[3] In general, the material may be disposed of in an

authorized landfill.[2]

Workflow for Safe Handling of Borrelidin
The following diagram illustrates the key steps for the safe handling of Borrelidin, from

receiving the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Borrelidin Streptomyces parvulus, = 98 HPLC 7184-60-3 [sigmaaldrich.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. benchchem.com [benchchem.com]

6. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/14436m.pdf
https://store.apolloscientific.co.uk/storage/msds/BIB3043_msds.pdf
https://www.benchchem.com/product/b1196079?utm_src=pdf-body
https://www.benchchem.com/product/b1196079?utm_src=pdf-body
https://www.benchchem.com/product/b1196079?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196079?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/sigma/b3061
https://store.apolloscientific.co.uk/storage/msds/BIB3043_msds.pdf
https://cdn.caymanchem.com/cdn/msds/14436m.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-200379.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrrolidine_3_4_diamine.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Borrelidin | CAS 7184-60-3 | Angiogenesis inhibitor | StressMarq Biosciences Inc.
[stressmarq.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Borrelidin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196079#personal-protective-equipment-for-
handling-borrelidin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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